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Compound of Interest

Compound Name: N-Allylmethylamine

Cat. No.: B1265532

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction

N-Allylmethylamine (CAS No. 627-37-2), a secondary amine featuring both allyl and methyl
functional groups, is a versatile chemical intermediate with significant potential across various
scientific disciplines. Its unique structural characteristics make it a valuable building block in
organic synthesis, particularly in the development of novel pharmaceuticals and advanced
polymer materials. This technical guide provides a comprehensive overview of the core
research areas involving N-Allylmethylamine, including its synthesis, physicochemical
properties, and key applications. It aims to equip researchers, scientists, and drug development
professionals with the foundational knowledge to explore and leverage the potential of this
dynamic molecule.

Physicochemical and Biological Properties

A thorough understanding of the physicochemical and biological properties of N-
Allylmethylamine and its prominent derivatives is crucial for their effective application. The
following tables summarize key quantitative data for N-Allylmethylamine and two of its well-
known antifungal derivatives, Naftifine and Terbinafine.

Table 1: Physicochemical Properties of N-Allylmethylamine and its Derivatives
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Property

N-Allylmethylamine

Naftifine
Hydrochloride

Terbinafine
Hydrochloride

Molecular Formula

C4HIN[1]

C21H22CIN[2]

C21H26CIN[3]

Molecular Weight 71.12 g/mol [1] 323.9 g/mol [2] 327.90 g/mol [4]
- ) 162-167 °C (at 2.00

Boiling Point 64-66 °C[1] 417.9 °C[5]
Pa)[1]

Melting Point N/A 177 °C[1] ~205 °C[4]

. 1.082 g/cm3

Density 0.741 g/mL at 25 °CJ[1] ) N/A
(Predicted)[1]

Refractive Index n20/D 1.412[1] N/A N/A

Water Solubility Miscible[1] Slightly Soluble 0.63% (w/v)[4]
9.88+0.10
pKa _ N/A 7.10[4]
(Predicted)[1]
LogP 0.27[6] N/A 5.9[5]
Table 2: Antifungal Activity of N-Allylmethylamine Derivatives
Compound Target Organism IC50 (nM) Reference
o Trichophyton rubrum
Terbinafine ) 3.3 [7]
(Squalene Epoxidase)
. Trichophyton rubrum
Naftifine ] 9.4 [7]
(Squalene Epoxidase)
o Candida albicans
Terbinafine ) 1300 [7]
(Squalene Epoxidase)
-~ Candida albicans
Naftifine 31000 [7]

(Squalene Epoxidase)

Key Research Areas and Applications
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N-Allylmethylamine serves as a critical starting material and functional monomer in several
cutting-edge research and development areas.

Drug Discovery and Medicinal Chemistry

The N-allylmethylamine scaffold is a cornerstone in the development of allylamine antifungals,
a class of drugs that inhibit the enzyme squalene epoxidase, a key component in the fungal
ergosterol biosynthesis pathway.[4][8] This inhibition leads to a deficiency in ergosterol, an
essential component of the fungal cell membrane, and a toxic accumulation of squalene,
ultimately resulting in fungal cell death.[4] Prominent examples of drugs built upon this scaffold
include Naftifine and Terbinafine, which are widely used to treat dermatophytic infections.[9]

The versatility of the N-allylmethylamine structure also extends to other therapeutic areas.
Derivatives have been investigated as potential MEK inhibitors for the treatment of solid
tumors. The RAS/RAF/MEK/ERK signaling pathway is frequently overactive in many cancers,
and inhibiting MEK1/2 can block downstream signaling, leading to reduced cell proliferation
and apoptosis.[10] While direct synthesis of MEK inhibitors from N-Allylmethylamine is not yet
widely documented, its structural motifs are relevant to the design of novel kinase inhibitors.

Polymer Science and Materials Chemistry

In polymer science, N-Allylmethylamine is utilized as a functional monomer to create
polymers with tailored properties.[1] It can be used to synthesize poly(N-allylmethylamine)
and its copolymers, which can be further functionalized to create materials for various
applications. For instance, plasma-polymerized allylamine coatings can be deposited on
surfaces to introduce amine functionalities, which are valuable for improving adhesion,
biocompatibility, and for the covalent immobilization of biomolecules.[11] These functionalized
surfaces have potential applications in biomedical devices, sensors, and as platforms for cell
culture.

Experimental Protocols

To facilitate further research, this section provides detailed experimental protocols for the
synthesis of N-Allylmethylamine and a key derivative.

Synthesis of N-Allylmethylamine
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Materials:

Allyl chloride

e 40% aqueous solution of methylamine

e Hydrochloric acid (HCI)

e Potassium hydroxide (KOH)

o Ether

e Magnesium sulfate (MgS0O4)

o Standard laboratory glassware (dropping funnel, flask, condenser, etc.)
Procedure:

e In a well-ventilated fume hood, add allyl chloride in a 4:1 molar ratio in portions from a
dropping funnel to a 40% aqueous solution of methylamine at room temperature with
constant stirring.

» Continue stirring the solution at room temperature for 3-4 hours.

o Carefully acidify the solution with HCI.

o Extract the unreacted allyl chloride with ether.

o Concentrate the agueous amine hydrochloride solution under reduced pressure.

o Transfer the concentrated solution to a Favorsky flask equipped with a Liebig condenser and
a receiver cooled by ice.

e Slowly add a highly concentrated KOH solution through a dropping funnel to the heated
reaction mixture.

o Collect the fraction boiling between 64-66 °C.

e Dry the collected fraction over MgSO4 and distill again to obtain pure N-Allylmethylamine.
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Expected Yield: Approximately 65%.[1]

Synthesis of Naftifine

Materials:

N-Methyl-1-naphthalenemethylamine hydrochloride

Sodium carbonate

Dimethylformamide (DMF)

Cinnamy! chloride

Toluene

Anhydrous sodium sulfate
Procedure:

o Dissolve 1.42 g of N-methyl-1-naphthalenemethylamine hydrochloride and 2.89 g of sodium
carbonate in 10 ml of dimethylformamide.

e Add 1.25 g of cinnamyl chloride dropwise at room temperature.

» Continue stirring at room temperature for 18 hours.

« Filter the reaction mixture and concentrate the filtrate under reduced pressure.
o Dissolve the residue in toluene and dry with anhydrous sodium sulfate.

« Filter and concentrate the solution to obtain Natftifine.[1]

Visualizing Key Pathways and Processes

Graphical representations of signaling pathways and experimental workflows are essential for a
clear understanding of complex scientific concepts.
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Caption: Workflow for the synthesis of N-Allylmethylamine.
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Caption: Mechanism of action of allylamine antifungal drugs.
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Caption: The RAS/RAF/MEK/ERK signaling pathway and the point of intervention for MEK
inhibitors.

Future Research Directions

The unique reactivity of N-Allylmethylamine presents numerous opportunities for future
research and development.

* Novel Drug Scaffolds: Exploration of N-Allylmethylamine as a scaffold for the synthesis of
novel bioactive molecules beyond antifungals and kinase inhibitors is a promising area. Its
ability to participate in various chemical transformations could lead to the discovery of new
therapeutic agents with unique mechanisms of action.

e Advanced Materials: Further investigation into the polymerization and functionalization of N-
Allylmethylamine can lead to the development of advanced materials with tailored
properties. This includes smart polymers that respond to environmental stimuli, new
biocompatible materials for medical implants, and functional coatings with enhanced
performance characteristics.

» Catalysis: The amine and allyl functionalities of N-Allylmethylamine make it a potential
ligand for metal catalysts. Research into its application in catalysis could uncover new and
efficient catalytic systems for a variety of organic transformations.

Conclusion

N-Allylmethylamine is a versatile and valuable chemical entity with broad applicability in both
medicinal chemistry and materials science. Its role as a fundamental building block for potent
antifungal agents is well-established, and its potential in the development of other therapeutics
and advanced materials is an active area of research. This technical guide provides a solid
foundation for scientists and researchers to explore the diverse opportunities presented by this
remarkable molecule, paving the way for future innovations and discoveries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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